Cas no 117-32-8 (1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-)

• Product Name: 1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-
• CAS No: 117-32-8
• MF: C₃₀H₂₄N₄O₈S₂
• MW: 632.663564682007
• CID: 168590
• PubChem ID: 67017
• Update Time: 2025-04-19

1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-
• (8Z)-8-[[2-methyl-4-[3-methyl-4-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl]phenyl]hydrazinylidene]-7-oxonaphthalene-1,3-disulfonic acid
• 7-hydroxy-8-[[4'-[(4-hydroxyphenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]naphthalene-1,3-disulphonic acid
• (8Z)-8-({3,3'-dimethyl-4'-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazino]biphenyl-4-yl}
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-((4'-((4-hydroxyphenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(2-(4'-(2-(4-hydroxyphenyl)diazenyl)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)diazenyl)-
• 7-Hydroxy-8-((4'-((4-hydroxyphenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)naphthalene-1,3-disulphonic acid
• 8-[4'-(p-Hydroxyphenylazo)-3,3'-dimethyl-4-biphenylylazo]-7-hydroxy-1,3-naphthalenedisulfonic acid
• EINECS 204-182-4
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[[4'-[(4-hydroxyphenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-
• 117-32-8
• 7-Hydroxy-8-[[4-[4-[(4-hydroxyphenyl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]naphthalene-1,3-disulfonic acid
• DTXSID0059451
• NS00041286

• Inchi： 1S/C30H24N4O8S2/c1-17-13-19(3-10-25(17)32-31-22-6-8-23(35)9-7-22)20-4-11-26(18(2)14-20)33-34-30-27(36)12-5-21-15-24(43(37,38)39)16-28(29(21)30)44(40,41)42/h3-16,35-36H,1-2H3,(H,37,38,39)(H,40,41,42)/b32-31+,34-33+
• InChI Key： PBPHWMOIKUMCRJ-HSBKYFPUSA-N
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC(=CC=1C)C1C=CC(=C(C)C=1)/N=N/C1C=CC(=CC=1)O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 632.10372
• Monoisotopic Mass: 632.103555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3.8
• Topological Polar Surface Area: 208

Experimental Properties

• Density: 1.51
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.705
• PSA: 191.66